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Compound of Interest

Compound Name:
2,3,3',4,4',5,5',6-

Octachlorobiphenyl

CAS No.: 74472-53-0

Cat. No.: B1593615

Get Quote

Octachlorobiphenyls (OCBs) represent a sub-category of polychlorinated biphenyls (PCBs),

synthetic aromatic compounds once prized for their chemical stability and insulating properties.

This very stability, however, makes them persistent, bioaccumulative, and toxic (PBT)

pollutants.[1] Although the production of PCBs was banned in the United States in 1979 under

the Toxic Substances Control Act (TSCA), their persistence in the environment, particularly in

hazardous waste sites, continues to pose a significant risk to human health and ecosystems.[2]

[3]

Assessing the risk associated with OCB exposure is a complex, multi-faceted process. It is not

merely a matter of measuring environmental concentrations but requires a sophisticated

integration of toxicology, analytical chemistry, and statistical modeling. The term

"octachlorobiphenyl" itself refers to a class of 26 different congeners, each with unique

physical, chemical, and toxicological properties.[4][5] Furthermore, environmental

contamination rarely involves a single congener but rather a weathered mixture of various

PCBs that differs significantly from the original commercial formulations (e.g., Aroclors).[2]
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This guide provides a detailed framework and actionable protocols for conducting a

comprehensive risk assessment for OCB exposure. It is designed for professionals who require

not just a methodology, but a deep, mechanistic understanding of the process, from initial

hazard identification to the final characterization of risk.

Section 1: The Four-Step Risk Assessment
Framework
The standard for chemical risk assessment, established by regulatory bodies like the U.S.

Environmental Protection Agency (EPA), is a four-step paradigm.[2][6] This systematic

approach ensures that all aspects of the potential harm are considered in a structured and

scientifically defensible manner.
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Risk Assessment Process for OCBs

Step 1: Hazard Identification
What adverse health effects

are caused by OCBs?

Step 2: Dose-Response Assessment
What is the relationship between

dose and health effect?

Toxicity Data

Step 4: Risk Characterization
What is the probability of an

adverse effect occurring?Toxicity Values
(RfD, CSF)

Step 3: Exposure Assessment
What is the magnitude, frequency,

and duration of exposure?

Exposure Estimates
(Intake Dose)

OCB Analytical Workflow

1. Sample Collection
(Soil, Water, Air)

2. Solvent Extraction
(e.g., Soxhlet, SPE)

3. Sample Cleanup
(e.g., Florisil, Silica Gel)

Removes Interferences

4. GC-MS Analysis

5. Quantification
(Internal Standard Method)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

